Cas no 919522-58-0 (Benzene, 2-bromo-3-chloro-4-methyl-1-nitro-)
919522-58-0 structure
Product Name:Benzene, 2-bromo-3-chloro-4-methyl-1-nitro-
CAS No:919522-58-0
MF:C7H5BrClNO2
MW:250.477100133896
CID:762136
PubChem ID:71424961
Update Time:2025-04-19
Benzene, 2-bromo-3-chloro-4-methyl-1-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 2-bromo-3-chloro-4-methyl-1-nitro-
- 3-bromo-2-chloro-1-methyl-4-nitrobenzene
- 919522-58-0
- 2-Bromo-3-chloro-4-methyl-1-nitrobenzene
- DTXSID80843750
-
- Inchi: 1S/C7H5BrClNO2/c1-4-2-3-5(10(11)12)6(8)7(4)9/h2-3H,1H3
- InChI Key: UCORFPLFGUQUJD-UHFFFAOYSA-N
- SMILES: BrC1C(=C(C)C=CC=1[N+](=O)[O-])Cl
Computed Properties
- Exact Mass: 248.91922g/mol
- Monoisotopic Mass: 248.91922g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 45.8Ų
Benzene, 2-bromo-3-chloro-4-methyl-1-nitro- Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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